Cas no 1250195-88-0 (4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole)

• Product Name: 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole
• CAS No: 1250195-88-0
• MF: C₅H₅Br₂N₃O₂
• MW: 298.920099020004
• MDL: MFCD14594894
• CID: 5177711
• Update Time: 2025-05-27

4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole (ACI)
• 1H-Pyrazole, 4-bromo-1-(2-bromoethyl)-3-nitro- (ACI)
• 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole

• MDL： MFCD14594894
• Inchi： 1S/C5H5Br2N3O2/c6-1-2-9-3-4(7)5(8-9)10(11)12/h3H,1-2H2
• InChI Key： YEBCLPCPWOOQNP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Br)=CN(CCBr)N=1)=O

Additional information on 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole

Research Brief on 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole (CAS: 1250195-88-0): Recent Advances and Applications

The compound 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole (CAS: 1250195-88-0) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its brominated and nitrated pyrazole core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of pyrazole-based derivatives that showed remarkable selectivity against specific cancer-related kinases. The study reported IC50 values in the nanomolar range for several derivatives, highlighting the compound's potential in targeted cancer therapy.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives synthesized from 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole exhibited significant activity against drug-resistant bacterial strains. The study particularly noted the compound's effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics.

The synthetic versatility of 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole has also been demonstrated in materials science applications. A 2024 paper in ACS Applied Materials & Interfaces described its use as a precursor for the development of novel organic semiconductors. The bromine substituents on the pyrazole ring allow for facile cross-coupling reactions, enabling the construction of complex π-conjugated systems with tunable electronic properties.

Recent advances in synthetic methodology have improved the accessibility of 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole. A 2023 publication in Organic Process Research & Development outlined an optimized, scalable synthesis route that reduces hazardous byproducts while maintaining high yield (82%) and purity (>99%). This development is particularly significant for industrial-scale applications of the compound.

From a safety and toxicological perspective, new data has emerged regarding the compound's biological profile. A 2024 toxicokinetic study published in Chemical Research in Toxicology reported comprehensive ADME (absorption, distribution, metabolism, and excretion) data for 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole and several of its derivatives. The findings suggest that while the parent compound shows moderate metabolic stability, strategic modifications can significantly improve its pharmacokinetic properties.

Looking forward, the unique structural features of 4-bromo-1-(2-bromoethyl)-3-nitro-1H-pyrazole continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use as a scaffold for developing covalent inhibitors. These emerging applications underscore the compound's enduring relevance in chemical biology and pharmaceutical research.